![molecular formula C17H18O2 B2388497 4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde CAS No. 865660-03-3](/img/structure/B2388497.png)
4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde
Overview
Description
“4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde”, also known as TMBA, is a compound with the chemical formula C17H18O2 . It has a molecular weight of 254.33 .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring with three methyl groups, a methoxy group, and a benzaldehyde group . The exact 3D structure is not available in the search results.
Mechanism of Action
The mechanism of action of 4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde is not fully understood. However, studies have suggested that this compound may act by inhibiting specific enzymes and pathways involved in inflammation and cancer cell growth. It may also scavenge free radicals and prevent oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant biochemical and physiological effects. It has been shown to reduce inflammation and oxidative stress in various tissues and cell types. It has also been shown to inhibit cancer cell growth and induce apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde in lab experiments is its high purity and stability. It can be easily synthesized and purified, making it a valuable tool for scientific research. However, one of the limitations is the lack of information regarding its toxicity and potential side effects.
Future Directions
There are several future directions for research on 4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde. One direction is to investigate its potential use in the development of new drugs and therapies for inflammatory diseases and cancer. Another direction is to study its toxicity and potential side effects in order to determine its safety for human use. Additionally, further research is needed to fully understand its mechanism of action and biochemical and physiological effects.
Synthesis Methods
4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde is synthesized through a reaction between 2,4,6-trimethylphenol and benzaldehyde in the presence of an acid catalyst. The reaction takes place under specific conditions of temperature and pressure. The resulting product is purified through a series of steps to obtain a high purity compound.
Scientific Research Applications
4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde has potential applications in various scientific research fields. This compound has been studied for its anti-inflammatory, antioxidant, and anticancer properties. It has also been investigated for its potential use in the development of new drugs and therapies.
Safety and Hazards
The safety data sheet for a similar compound, benzaldehyde, indicates that it is a combustible liquid that causes skin irritation, serious eye irritation, and may cause respiratory irritation . It may also damage fertility or the unborn child . Specific safety and hazard information for “4-[(2,4,6-Trimethylphenyl)methoxy]benzaldehyde” was not found in the search results.
properties
IUPAC Name |
4-[(2,4,6-trimethylphenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O2/c1-12-8-13(2)17(14(3)9-12)11-19-16-6-4-15(10-18)5-7-16/h4-10H,11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SLCRXPOHOSOHIF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)C)COC2=CC=C(C=C2)C=O)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.32 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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